(6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate;ethoxyethane

• IUPAC Name: (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate;ethoxyethane
• InChI: InChI=1S/C19H24N6O5S2.C4H10O/c1-25(5-3-4-6-25)7-10-8-31-17-13(16(27)24(17)14(10)18(28)29)22-15(26)12(23-30-2)11-9-32-19(20)21-11;1-3-5-4-2/h8-9,13-14,17H,3-7H2,1-2H3,(H3-,20,21,22,26,28,29);3-4H2,1-2H3/b23-12-;/t13-,14?,17-;/m1./s1
• InChI Key: DBCVQAGQPYVVDA-XVKMNWMGSA-N
• Canonical SMILES: CCOCC.C[N+]1(CCCC1)CC2=CSC3C(C(=O)N3C2C(=O)[O-])NC(=O)C(=NOC)C4=CSC(=N4)N
• Isomeric SMILES: CCOCC.C[N+]1(CCCC1)CC2=CS[C@@H]3[C@@H](C(=O)N3C2C(=O)[O-])NC(=O)/C(=N\OC)/C4=CSC(=N4)N
• Molecular Formula: C23H34N6O6S2
• DSSTOX Substance ID: DTXSID60747308
• Molecular Weight: 554.7 g/mol
• CAS RN: 88040-25-9

Description

The compound is a white to yellowish crystalline powder with a slight specific odor. It is soluble in water and almost insoluble in ethanol or ether.

Molecular Structure Analysis

The molecular formula of the compound is C22H22N6O5S2. It belongs to the cephalosporin class of antibiotics.

Physical And Chemical Properties Analysis

As mentioned earlier, the compound is a white to yellowish crystalline powder. It is soluble in water and almost insoluble in ethanol or ether.

Scientific Research Applications

• Synthesis of Cephalosporin Derivatives : This compound is involved in the synthesis of novel cephalosporin derivatives, which are a class of antibiotics. For example, the synthesis and characterization of new cephalosporin derivatives have been reported, demonstrating potential applications in antibiotic development (Deng Fu-li, 2007).

• Applications in Antibody-Directed Enzyme Prodrug Therapy (ADEPT) : Certain derivatives of this compound have been synthesized for use in ADEPT approaches. These compounds can act as carriers for a range of drugs, indicating their potential in targeted drug delivery (Lorena Blau et al., 2008).

• Study of Pseudopolymorphism and Phase Stability : Research has been conducted on different crystalline forms of similar compounds, analyzing their pseudopolymorphism and phase stability. Such studies are crucial in understanding the physical and chemical properties of pharmaceutical compounds (K. Ashizawa et al., 1989).

• Radiochemical Synthesis for Antibiotic Development : The compound has been used in the synthesis of labeled cephalosporin antibiotics, such as E1077, highlighting its role in developing new antibiotics and studying their behavior in biological systems (Y. Kai & S. Chiku, 1994).

• Pharmacokinetic Studies : Derivatives of this compound, like cefuroxime, have been studied for their pharmacokinetic properties in human plasma. Such studies are crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of pharmaceutical compounds (A. Szlagowska et al., 2010).

• Production of Pharmaceutical Crystals : Research has also been conducted on the production of spherical agglomerates of cephalosporin antibiotic crystals, which is important for drug formulation and delivery (K. Machiya et al., 2008).